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Compound of Interest

Compound Name: Boc-NH-PEG6-amine

Cat. No.: B611221

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Boc-NH-
PEG6-amine (CAS No. 1091627-77-8), a common PEG-based linker used in the synthesis of
Proteolysis Targeting Chimeras (PROTACS). Adherence to these guidelines is crucial for
ensuring a safe laboratory environment and minimizing potential exposure risks.

Hazard Identification and Classification

Boc-NH-PEG6-amine is classified as a hazardous substance. The following table summarizes
its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation

Specific target organ toxicity, ]
) ) H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation
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Signal Word: Warning

Pictograms:

Physical and Chemical Properties

A summary of the key physical and chemical properties of Boc-NH-PEG6-amine is provided

below.
Property Value
Molecular Formula C19H40N208
Molecular Weight 424.53 g/mol [1]
Appearance Colorless to light yellow liquid[1][2]
Density ~1.071 g/cm?3[1]
Solubility Soluble in Water, DMSO, DMF, and DCM[3]

Safe Handling and Storage

Proper handling and storage are paramount to preventing exposure and maintaining the
integrity of Boc-NH-PEG6-amine.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling. The following PPE is
recommended:

» Eye Protection: Wear tightly fitting safety goggles with side-shields.
e Hand Protection: Use common chemical-resistant gloves.
» Skin and Body Protection: Wear suitable protective clothing.

» Respiratory Protection: Avoid inhaling vapor or gas. Use in a well-ventilated area or with local
exhaust ventilation.
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Handling Procedures

o Handle in a well-ventilated place.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

 Recommended storage temperatures vary by supplier, with common recommendations
being 2-8°C, -5°C, and -20°C.[2][3][6] Always consult the supplier's specific instructions.

» Keep in a dark place and under an inert atmosphere.

o For solutions in solvent, storage at -80°C (for 6 months) or -20°C (for 1 month) while
protected from light is recommended.[1][5]

The following diagram illustrates a general workflow for the safe handling of chemical reagents
like Boc-NH-PEG6-amine.

Handling & Use ( Disposal
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Click to download full resolution via product page

Safe Chemical Handling Workflow

First Aid Measures
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In the event of exposure, follow these first aid guidelines and seek medical attention.

Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Wash with plenty of soap and water. Take off

Skin Contact contaminated clothing and wash it before reuse.

[5]

) Remove the victim to fresh air and keep at rest
Inhalation . . :
in a position comfortable for breathing.[5]

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion .
physician.[5]

Accidental Release Measures

In case of a spill or release, adhere to the following procedures:

o Use personal protective equipment.[5]

e Ensure adequate ventilation and evacuate personnel to safe areas.[5]

e Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]
¢ Absorb solutions with an inert liquid-binding material (e.g., diatomite, universal binders).[5]
o Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

o Decontaminate surfaces and equipment by scrubbing with alcohol.[5]

Hazard Identification, Risk Assessment, and Control

A systematic approach to safety involves identifying hazards, assessing the risks, and
implementing control measures.
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The logical relationship between these steps is depicted in the following diagram.

Safety Management Process

Hazard Identification
(e.g., SDS review)

Click to download full resolution via product page
Hazard, Risk, and Control Process

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[5] Do not dispose of with household waste.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the
specific SDS for Boc-NH-PEG6-amine before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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